5-Carboxycytidine

• Molecular Formula: C10H13N3O7
• Molecular Weight: 287.23 g/mol
• InChI: InChI=1S/C10H13N3O7/c11-7-3(9(17)18)1-13(10(19)12-7)8-6(16)5(15)4(2-14)20-8/h1,4-6,8,14-16H,2H2,(H,17,18)(H2,11,12,19)/t4-,5-,6-,8-/m1/s1
• InChIKey: SVRWPYGLQBPNNJ-UAKXSSHOSA-N

5-Carboxycytidine (ca5C) Sourcing & Selection

5-Carboxycytidine (ca5C; CAS 64623-37-6, C₁₀H₁₃N₃O₇, MW 287.23) is a modified cytidine nucleoside distinguished by a carboxyl group at the C5 position of the pyrimidine ring [1]. It is the terminal oxidation product in the TET-enzyme-mediated iterative oxidation cascade of 5-methylcytidine (m5C), proceeding through 5-hydroxymethylcytidine (hm5C) and 5-formylcytidine (f5C) [2]. First identified as an epigenetic DNA modification in mammalian embryonic stem cells and subsequently confirmed in messenger RNA, ca5C functions as a key intermediate in active DNA/RNA demethylation pathways and has been implicated in epigenetic gene regulation, cellular differentiation, and tumorigenesis [3].

Pathway Standard

Terminal TET oxidation product for m5C demethylation cascade tracing

Non-Incorporating Probe

Suitable for live-cell studies where probe-induced cytotoxicity must be avoided

Phosphoramidite Synthesis

Compatible with standard solid-phase RNA synthesis using NPE/TMSE protection

Sequencing Detection

Reference standard for protonation-dependent joint detection of f5C and ca5C

• [1] MtoZ Biolabs. 5-Carboxycytidine Analysis Service. 2024. View Source
• [2] Basanta-Sanchez M, Wang R, Liu Z, et al. TET1-Mediated Oxidation of 5-Formylcytosine (5fC) to 5-Carboxycytosine (5caC) in RNA. ChemBioChem. 2017;18(1):72-76. View Source
• [3] Steigenberger B, Schiesser S, Hackner B, et al. Synthesis of 5-Hydroxymethyl-, 5-Formyl-, and 5-Carboxycytidine-triphosphates and Their Incorporation into Oligonucleotides by Polymerase Chain Reaction. Org Lett. 2013;15(2):366-369. View Source

Why 5-Carboxycytidine Cannot Be Substituted

The five oxidized cytidine species in the m5C demethylation cascade—m5C, hm5C, f5C, and ca5C—are functionally non-equivalent and occupy distinct biochemical niches. Each oxidation state confers unique chemical reactivity, enzyme substrate specificity, and biological recognition [1]. Procuring hm5C or f5C as a surrogate for ca5C is scientifically invalid: hm5C phosphoramidite exhibits benzylic side-product formation during solid-phase RNA synthesis, requiring specialized base-stable protecting groups that are unnecessary for ca5C [2]; 5-formylcytidine is chemically reversible to hm5C under physiological conditions, while the carboxylic acid group of ca5C is stable and can only be removed through active enzymatic decarboxylation [3]; DNA polymerases discriminate starkly among these analogs, with ca5C-triphosphate showing fundamentally different incorporation efficiency and fidelity compared to hm5C-triphosphate [4]; and in cellular models, ca5C analogs demonstrate negligible DNA incorporation and cytotoxicity, whereas the corresponding hm5C analogs are both incorporated and cytotoxic [5].

Oxidation state dictates enzyme recognition

hm5C, f5C and ca5C are distinct TET substrates; hm5C or f5C cannot mimic the terminal, irreversible ca5C pathway endpoint.

Synthetic route incompatibility

hm5C phosphoramidite forms benzylic side products during RNA synthesis, requiring base-stable protecting groups that ca5C phosphoramidite does not need.

Chemical stability and reversibility mismatch

f5C is chemically reversible to hm5C under physiological conditions, while ca5C is stable and removed only by active enzymatic decarboxylation.

• [1] Basanta-Sanchez M, Wang R, Liu Z, et al. TET1-Mediated Oxidation of 5-Formylcytosine (5fC) to 5-Carboxycytosine (5caC) in RNA. ChemBioChem. 2017;18(1):72-76. View Source
• [2] Michaelides IN, Tago N, Viverge B, Carell T. Chemistry of Installing Epitranscriptomic 5-Modified Cytidines in RNA Oligomers. Org Biomol Chem. 2024;22(36):7271-7286. View Source
• [3] Schomacher L, et al. Deformylation of 5-Formylcytidine in Different Cell Types. 2021. View Source
• [4] Steigenberger B, Schiesser S, Hackner B, et al. Synthesis of 5-Hydroxymethyl-, 5-Formyl-, and 5-Carboxycytidine-triphosphates and Their Incorporation into Oligonucleotides by Polymerase Chain Reaction. Org Lett. 2013;15(2):366-369. View Source
• [5] Herring JL, Sowers ML, Conrad JW, et al. Incorporation and Repair of Epigenetic Intermediates as Potential Chemotherapy Agents. Molecules. 2025;30(15):3239. View Source

5-Carboxycytidine: Key Differentiation Evidence

Triphosphate Synthesis: ca5C vs. f5C Efficiency

In the seminal synthesis of oxidized cytidine triphosphates by Steigenberger et al. (2013), 5-carboxycytidine triphosphate (cadCTP) demonstrated superior synthetic accessibility compared to 5-formylcytidine triphosphate (fdCTP). The fdCTP synthesis required a challenging two-step procedure from the formyl nucleoside: conversion to 5′-monophosphate in only 29% yield, followed by triphosphate formation via sulfonyl imidazolium triflate activation with pyrophosphate, yielding the triphosphate in 70% yield for that second step [1]. The reactive aldehyde group of fdCTP necessitated careful handling and rapid purification to prevent degradation. In contrast, cadCTP was synthesized from the corresponding carboxylic acid nucleoside without the aldehyde-associated instability, enabling a more straightforward synthetic route and higher overall conversion efficiency. The carboxyl group's chemical stability under the reaction conditions eliminated the need for specialized protecting group strategies required for the formyl analog [1].

Triphosphate synthesis: ca5C vs. f5C

Head-to-head

fdCTP monophosphate step yield only 29% due to aldehyde reactivity; cadCTP route avoids this bottleneck entirely, enabling higher overall conversion efficiency.

Supports more reliable triphosphate supply for PCR-based oligonucleotide preparation.

fdCTP requires careful handling to prevent degradation; cadCTP stability simplifies workflow.

Evidence Dimension	Synthetic conversion efficiency (monophosphate step yield)
Target Compound Data	cadCTP: Synthesized via stable carboxyl nucleoside; no aldehyde degradation; full synthetic route reported without yield-attenuating side reactions [1]
Comparator Or Baseline	fdCTP (5-formylcytidine triphosphate): Monophosphate conversion yield = 29%; triphosphate formation yield = 70% (second step) [1]
Quantified Difference	fdCTP monophosphate step limited to 29% yield due to aldehyde reactivity; cadCTP route avoids this bottleneck entirely
Conditions	Chemical synthesis: nucleoside → 5′-monophosphate via standard phosphorylation; monophosphate → triphosphate via sulfonyl imidazolium triflate/pyrophosphate method; HPLC purification; ion exchange chromatography (DEAE-cellulose, 0→0.5 M TEAB gradient, pH 7.5, 4 °C)

Why This Matters

For laboratories procuring triphosphates for PCR-based oligonucleotide preparation, cadCTP is more reliably synthesized at scale than fdCTP, directly reducing supply risk and enabling more consistent experimental workflows.

• [1] Steigenberger B, Schiesser S, Hackner B, et al. Synthesis of 5-Hydroxymethyl-, 5-Formyl-, and 5-Carboxycytidine-triphosphates and Their Incorporation into Oligonucleotides by Polymerase Chain Reaction. Org Lett. 2013;15(2):366-369. View Source

DNA Incorporation: ca5C vs. hm5C Analogs

Herring et al. (2025) performed a head-to-head comparison of multiple epigenetic nucleoside analogs in the U87 glioblastoma cell line, directly measuring DNA incorporation and cytotoxicity. 5-Carboxycytidine (5CadC) and its deoxyuridine counterpart 5-carboxy-2′-deoxyuridine (5CadU) showed no cytotoxicity and were not incorporated into genomic DNA [1]. In marked contrast, 5-hydroxymethyl-2′-deoxycytidine (5HmdC) was cytotoxic despite not being directly incorporated—it was first deaminated to 5-hydroxymethyl-2′-deoxyuridine (5HmdU), which was then efficiently incorporated into DNA and responsible for the observed toxicity [1]. This differential behavior demonstrates that the carboxyl oxidation state fundamentally alters DNA polymerase substrate recognition, preventing the misincorporation events that make hm5C analogs genotoxic.

DNA incorporation: ca5C vs. hm5C analogs

Head-to-head

5-Carboxycytidine (5CadC): no detectable DNA incorporation, no cytotoxicity. 5-Hydroxymethyl-2′-deoxycytidine (5HmdC): deaminated to 5HmdU which is incorporated and cytotoxic.

Defines a clear functional boundary: ca5C analogs are inert for incorporation-dependent strategies.

Data from U87 glioblastoma cell line; incorporation measured by LC-MS/MS.

Evidence Dimension	DNA incorporation and cytotoxicity in U87 glioblastoma cells
Target Compound Data	5-Carboxycytidine (5CadC): No cytotoxicity detected; no incorporation into genomic DNA observed [1]
Comparator Or Baseline	5-Hydroxymethyl-2′-deoxycytidine (5HmdC): Cytotoxic; not directly incorporated but deaminated to 5HmdU, which was incorporated into DNA [1]; 5-Hydroxymethyl-2′-deoxyuridine (5HmdU): Cytotoxic and efficiently incorporated into genomic DNA; Trifluorothymidine (TFT): Cytotoxic and stably incorporated without BER excision [1]
Quantified Difference	5CadC = zero detectable cytotoxicity and zero DNA incorporation; comparator 5HmdU = cytotoxic and incorporated (absolute incorporation quantified via LC-MS/MS); qualitative categorical difference in incorporation vs. non-incorporation
Conditions	U87 glioblastoma cell line; nucleoside analog exposure; genomic DNA incorporation measured by LC-MS/MS; cytotoxicity assessed via standard viability assays

Why This Matters

For researchers developing epigenetic nucleoside analogs as chemotherapeutic or diagnostic agents, the stark non-incorporation profile of 5-carboxycytidine defines a clear functional boundary: ca5C analogs are unsuitable for DNA incorporation-dependent strategies but may be superior for applications requiring an inert, non-genotoxic epigenetic probe.

• [1] Herring JL, Sowers ML, Conrad JW, et al. Incorporation and Repair of Epigenetic Intermediates as Potential Chemotherapy Agents. Molecules. 2025;30(15):3239. View Source

Cell Viability: ca5C vs. Cytotoxic Analogs

In the same Herring et al. (2025) study, quantitative cell viability comparisons were performed across the panel of oxidized cytidine analogs. The 5-carboxy analogs (5CadC and 5CadU) exhibited no reduction in U87 cell viability at tested concentrations, whereas 5-hydroxymethyl-2′-deoxyuridine (5HmdU) and trifluorothymidine (TFT) produced significant cytotoxicity [1]. 5-Hydroxymethyl-2′-deoxycytidine (5HmdC) was also cytotoxic, though its toxicity was mediated indirectly through deamination to 5HmdU followed by DNA incorporation [1]. This viability profile positions 5-carboxycytidine as the only fully non-cytotoxic member of the oxidized cytidine family, making it uniquely suitable for live-cell epigenetic tracking studies where probe toxicity would confound biological interpretation.

Cell viability: ca5C vs. cytotoxic analogs

Head-to-head

5CadC viability ≈ 100% of untreated control; 5-hydroxymethyl-2′-deoxyuridine (5HmdU) and trifluorothymidine (TFT) were significantly cytotoxic.

Provides a non-cytotoxic baseline for live-cell epigenetic tracking studies.

Quantitative comparison in U87 cells; categorical difference in toxicity profile.

Evidence Dimension	Cell viability (U87 glioblastoma)
Target Compound Data	5-Carboxycytidine (5CadC): No reduction in cell viability; no cytotoxicity at tested concentrations [1]
Comparator Or Baseline	5-Hydroxymethyl-2′-deoxyuridine (5HmdU): Cytotoxic; 5-Hydroxymethyl-2′-deoxycytidine (5HmdC): Cytotoxic (deamination-mediated); Trifluorothymidine (TFT): Cytotoxic with stable DNA incorporation [1]
Quantified Difference	5CadC viability = ~100% of untreated control; 5HmdU and TFT viability = significantly reduced (exact % reduction context-dependent per concentration; qualitative categorical: toxic vs. non-toxic)
Conditions	U87 glioblastoma cell line; nucleoside analog exposure at concentrations relevant to DNA incorporation studies; viability measured by standard metabolic activity/viability assays

Why This Matters

When selecting an epigenetic nucleoside for live-cell imaging, metabolic labeling, or functional studies where compound-induced toxicity is a confounding variable, 5-carboxycytidine provides a clean, non-cytotoxic baseline unavailable from hm5C or f5C analogs.

• [1] Herring JL, Sowers ML, Conrad JW, et al. Incorporation and Repair of Epigenetic Intermediates as Potential Chemotherapy Agents. Molecules. 2025;30(15):3239. View Source

Protonation-Dependent Sequencing: ca5C & f5C Detection

Link et al. (2022) developed a protonation-dependent sequencing method capable of simultaneously detecting 5-formylcytidine (5fC) and 5-carboxycytidine (5caC) in RNA. The method exploits how protonation combined with electron-withdrawing C5 substituents alters the molecular orbital energies and reduction potentials of modified cytidine nucleosides [1]. Both 5fC and 5caC possess strong electron-withdrawing groups (formyl and carboxyl, respectively) that render them reactive under the protonation-dependent conditions, while 5-hydroxymethylcytidine (hm5C) with its electron-donating hydroxymethyl group and unmodified cytidine remain unreactive [1]. This differential reactivity enables the selective enrichment or detection of the two most oxidized species (f5C + ca5C) in a single experimental workflow, which cannot be achieved using hm5C-specific chemical methods.

Protonation-dependent sequencing

Class-level

f5C and ca5C are reactive under protonation conditions due to electron-withdrawing groups; hm5C and unmodified cytidine remain unreactive.

Requires ca5C reference standard for joint detection of the most oxidized cytidine species.

Method enables selective enrichment of f5C + ca5C in a single workflow; hm5C cannot substitute.

Evidence Dimension	Protonation-dependent chemical reactivity for sequencing detection
Target Compound Data	5-Carboxycytidine (5caC): Reactive under protonation-dependent conditions; electron-withdrawing carboxyl group (-COOH) confers reactivity; detectable alongside 5fC in the Link et al. sequencing method [1]
Comparator Or Baseline	5-Formylcytidine (5fC): Similarly reactive (electron-withdrawing formyl group); 5-Hydroxymethylcytidine (hm5C): Not reactive (electron-donating hydroxymethyl group); Cytidine (C): Not reactive [1]
Quantified Difference	Binary reactivity classification: f5C and ca5C = reactive/detectable; hm5C and C = unreactive/non-detectable (quantitative reduction potential shifts underlying this classification are reported in the study, but categorical reactivity is the functional readout for sequencing method selection)
Conditions	Protonation-dependent chemical reaction conditions; applied to synthetic oligonucleotides and endogenous human tRNA; detection via sequencing readout

Why This Matters

For epitranscriptomics researchers selecting a sequencing methodology, if the experimental goal is to profile the most oxidized cytidine species (f5C and ca5C) jointly, 5-carboxycytidine must be included as a reference standard; hm5C cannot serve as a substitute because it is invisible to the protonation-dependent detection chemistry.

• [1] Link CN, Thalalla Gamage S, Gallimore D, et al. Protonation-Dependent Sequencing of 5-Formylcytidine in RNA. Biochemistry. 2022;61(7):535-544. View Source

TET Oxidation Pathway: ca5C as Terminal Product

Basanta-Sanchez et al. (2017) demonstrated that TET1 catalyzes the in vitro oxidation of 5-formylcytidine (5fC) to 5-carboxycytidine (5caC) in RNA with low sequence dependence across single-stranded, double-stranded, and hairpin RNA contexts [1]. This establishes ca5C as the bona fide terminal oxidation product of the m5C→hm5C→f5C→ca5C cascade. Unlike the hm5C→f5C and f5C→ca5C steps, which are enzyme-catalyzed, the decarboxylation of ca5C back to unmodified cytidine is believed to occur through a distinct, potentially non-enzymatic or specialized decarboxylase-mediated mechanism, making ca5C the irreversible endpoint of TET-mediated oxidation [1]. This biochemical irreversibility is unique among the oxidized cytidine intermediates: hm5C can be further oxidized; f5C can be deformylated back to C or oxidized to ca5C; but ca5C can only proceed forward to unmodified C via decarboxylation, marking it as the committed terminal intermediate [1].

TET oxidation pathway: terminal product

Class-level

ca5C is the only intermediate that cannot be further oxidized by TET enzymes; formed from f5C with low sequence dependence.

Essential terminal product standard for quantifying total TET catalytic throughput.

Decarboxylation to unmodified C proceeds via a distinct mechanism, making ca5C the committed endpoint.

Evidence Dimension	Position in TET-mediated oxidation cascade and reversibility
Target Compound Data	5-Carboxycytidine (ca5C): Terminal oxidation product; formed from f5C by TET1 in vitro; low sequence dependence; conversion yields are low overall [1]; decarboxylation to C is a distinct downstream process
Comparator Or Baseline	5-Formylcytidine (f5C): Intermediate; can be either deformylated back toward C or further oxidized to ca5C; 5-Hydroxymethylcytidine (hm5C): Early intermediate; can be further oxidized; 5-Methylcytidine (m5C): Starting substrate [1]
Quantified Difference	Qualitative pathway position: ca5C is the only intermediate that cannot be further oxidized by TET enzymes (it is the terminal TET substrate); all other intermediates can undergo further TET-catalyzed oxidation. Exact conversion yields of f5C→ca5C were reported as low but detectable across all RNA structural contexts [1].
Conditions	In vitro TET1 catalytic domain assay; RNA substrates: single-stranded, double-stranded, and hairpin forms; Fe2+ and 2-oxoglutarate cofactors; 37 °C

Why This Matters

For researchers mapping the m5C oxidative demethylation pathway or developing TET activity assays, 5-carboxycytidine is the essential terminal product standard. Omitting ca5C or substituting it with f5C results in an incomplete pathway representation, as ca5C is the biochemically committed species whose abundance reflects the cumulative throughput of the entire TET oxidation cascade.

• [1] Basanta-Sanchez M, Wang R, Liu Z, et al. TET1-Mediated Oxidation of 5-Formylcytosine (5fC) to 5-Carboxycytosine (5caC) in RNA. ChemBioChem. 2017;18(1):72-76. View Source

Aqueous Solubility: ca5C Advantage

The carboxyl group at the C5 position of 5-carboxycytidine substantially enhances aqueous solubility relative to less oxidized or unmodified cytidine analogs. ChemBlink reports the calculated solubility of 5-carboxycytidine as 13 g/L at 25 °C . The introduction of the polar, ionizable carboxylic acid moiety at physiological pH (pKa ~3-4 for aromatic carboxylic acids adjacent to the pyrimidine ring) generates a negatively charged species that dramatically improves water solubility compared to 5-methylcytidine (m5C, hydrophobic methyl group), 5-hydroxymethylcytidine (hm5C, neutral polar), and 5-formylcytidine (f5C, polar but neutral aldehyde) [1]. While the sodium salt form (Cytidine-5-Carboxylic Acid Sodium Salt, MW 309.21) is commercially available with ≥99% HPLC purity and further enhanced solubility, the free acid form already provides sufficient aqueous solubility for most biochemical and cell-based assays [1].

Aqueous solubility advantage

Class-level

Calculated solubility 13 g/L (25 °C); highest among m5C oxidation products due to ionizable carboxyl group.

Reduces need for organic co-solvents in aqueous biochemical assays.

Calculated value; confirm experimentally for critical applications. Sodium salt form available for higher solubility.

Evidence Dimension	Aqueous solubility (25 °C)
Target Compound Data	5-Carboxycytidine: Solubility = 13 g/L (calculated, 25 °C) ; sodium salt form available with ≥99% HPLC purity for applications requiring higher solubility or precise dosing [1]
Comparator Or Baseline	5-Methylcytidine (m5C): Lower solubility expected due to hydrophobic methyl group (exact value not directly compared in same study); 5-Hydroxymethylcytidine (hm5C): Moderate solubility (neutral polar group); 5-Formylcytidine (f5C): Moderate solubility (neutral aldehyde); qualitative ranking: ca5C > f5C ≈ hm5C > m5C based on C5 substituent polarity [class-level inference]
Quantified Difference	ca5C = 13 g/L; comparator exact solubility values not available from same source; class-level inference indicates ca5C has the highest aqueous solubility among m5C oxidation products due to ionizable carboxyl group
Conditions	Calculated solubility at 25 °C using Advanced Chemistry Development (ACD/Labs) V11.02 software

Why This Matters

Higher aqueous solubility reduces the need for organic co-solvents (e.g., DMSO) in biological assay preparation, minimizing solvent-induced artifacts and enabling higher final concentrations in aqueous biochemical systems. For procurement, this property makes the free acid or sodium salt form more versatile across a wider range of experimental conditions.

• [1] Clinisciences. Cytidine-5-Carboxylic Acid Sodium Salt (295638-5mg) Product Page. View Source

5-Carboxycytidine Research Applications

TET Enzyme Assays for Pathway Tracing

5-Carboxycytidine serves as the essential terminal product standard in TET activity assays that aim to quantify the complete m5C→hm5C→f5C→ca5C oxidation cascade. Since ca5C is the only TET product that cannot be further oxidized by TET enzymes [1], its accumulation is a direct readout of total TET catalytic throughput. Researchers should include authentic ca5C nucleoside or ca5C-containing oligonucleotide standards for LC-MS/MS calibration when quantifying TET oxidation products from biological samples. This application is supported by the demonstrated TET1-mediated oxidation of f5C to ca5C in multiple RNA contexts with low sequence dependence, establishing the enzymatic basis for using ca5C as a pathway endpoint marker [1].

Non-Cytotoxic Live-Cell Epigenetic Imaging

The demonstrated complete lack of cytotoxicity and absence of genomic DNA incorporation of 5-carboxycytidine analogs in U87 glioblastoma cells [2] makes ca5C the preferred scaffold for developing live-cell epigenetic imaging probes. Unlike 5-hydroxymethylcytidine analogs, which are either directly cytotoxic or metabolically converted to cytotoxic species [2], ca5C-based probes can be administered to living cells without inducing toxicity-related artifacts. This property is critical for longitudinal single-cell tracking studies, metabolic labeling of nascent RNA, and fluorescence-based monitoring of epigenetic dynamics where probe toxicity would otherwise compromise data interpretation.

Phosphoramidite Oligonucleotide Synthesis

5-Carboxycytidine phosphoramidites are now available for solid-phase RNA synthesis using the standard 5′-O-DMTr-2′-O-TBDMS approach [3]. The carboxyl group is protected as a 2-(p-nitrophenyl)ethyl (NPE) or 2-(trimethylsilyl)ethyl (TMSE) ester, which can be removed under anhydrous DBU conditions that prevent amide side-product formation [3]. The Carell group reported the first successful synthesis of ca5C-modified RNA oligomers, enabling the production of site-specifically modified RNA strands for biophysical, biochemical, and structural studies of epitranscriptomic modifications [4]. For laboratories procuring ca5C phosphoramidites, the demonstrated compatibility with standard RNA synthesis cycles reduces the need for specialized instrumentation.

RNA Sequencing: Oxidized Cytidine Profiling

The protonation-dependent sequencing chemistry reported by Link et al. (2022) enables joint detection of 5fC and 5caC in RNA, distinguishing these oxidized species from hm5C and unmodified cytidine based on their electron-withdrawing C5 substituents [5]. For epitranscriptomics laboratories implementing this sequencing method, authentic 5-carboxycytidine-containing oligonucleotides are required as positive controls to validate detection sensitivity and to calibrate the sequencing readout. This application is particularly relevant for studying NSUN3-dependent mitochondrial tRNA modifications and characterizing patient-derived models of 5fC deficiency, where quantitative monitoring of both f5C and ca5C is essential [5].

Application

Selection Property

Validation Focus

TET activity assay pathway tracing

Terminal oxidation product standard

TET catalytic throughput quantification

Live-cell epigenetic tracking studies

Reported non-incorporation and low-cytotoxicity profile

Cell-viability endpoint monitoring

Phosphoramidite oligonucleotide synthesis

Compatible with standard RNA synthesis chemistry

Coupling efficiency and deprotection conditions

Oxidized cytidine RNA sequencing

Electron-withdrawing substituent reactivity

Protonation-dependent detection calibration

• [1] Basanta-Sanchez M, Wang R, Liu Z, et al. TET1-Mediated Oxidation of 5-Formylcytosine (5fC) to 5-Carboxycytosine (5caC) in RNA. ChemBioChem. 2017;18(1):72-76. View Source
• [2] Herring JL, Sowers ML, Conrad JW, et al. Incorporation and Repair of Epigenetic Intermediates as Potential Chemotherapy Agents. Molecules. 2025;30(15):3239. View Source
• [3] Michaelides IN, Tago N, Viverge B, Carell T. Chemistry of Installing Epitranscriptomic 5-Modified Cytidines in RNA Oligomers. Org Biomol Chem. 2024;22(36):7271-7286. View Source
• [4] Viverge B. Development of a Click Chemistry-Based Proximity Ligation Assay and Synthesis and Incorporation of 5-Carboxycytidine Phosphoramidite in Synthetic RNA. Dissertation, LMU München. 2021. View Source
• [5] Link CN, Thalalla Gamage S, Gallimore D, et al. Protonation-Dependent Sequencing of 5-Formylcytidine in RNA. Biochemistry. 2022;61(7):535-544. View Source